![molecular formula C13H18N4O2 B2743789 2-[6-(4-Prop-2-ynylpiperazin-1-yl)pyrazin-2-yl]oxyethanol CAS No. 1645524-43-1](/img/structure/B2743789.png)
2-[6-(4-Prop-2-ynylpiperazin-1-yl)pyrazin-2-yl]oxyethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[6-(4-Prop-2-ynylpiperazin-1-yl)pyrazin-2-yl]oxyethanol, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies as a potential treatment for various types of cancer and autoimmune diseases. In
Scientific Research Applications
- AKOS030721432 has been investigated for its anti-tubercular properties. In a study, novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives (related to AKOS030721432) were synthesized and evaluated against Mycobacterium tuberculosis H37Ra . Some of these compounds exhibited significant activity, making them potential candidates for tuberculosis therapy.
- AKOS030721432 (also known as Z1764970747) has been explored in the context of enhanced oil recovery. Past laboratory research demonstrated that polymers could increase heavy oil recovery by more than 20%. Field cases in China, Turkey, and Oman further validated the success of polymer flooding in heavy oil fields. The challenge lies in maintaining polymer viscosity during surface injection and reservoir conditions .
- While not directly related to AKOS030721432, scientific research plays a crucial role in developing higher-level thinking skills. Research students, both at postgraduate and undergraduate levels, learn critical thinking, problem-solving, and analytical skills during their research journeys. These skills are essential for their dissertation/thesis work .
- AKOS030721432 (EN300-6615755) is not explicitly mentioned, but related research involves the use of anomeric N-pivaloyloxy-N-alkoxyamide amide as a key reagent for “skeletal editing” of organic molecules by nitrogen atom deletion. This method allows precise modification of molecular structures .
- XRD is a powerful technique used to analyze crystal structures. While not directly tied to AKOS030721432, it has broad applications in materials science, geology, and pharmaceutical research. XRD provides valuable information about crystal lattice structures, phase identification, and crystallinity .
- Although not directly attributed to AKOS030721432, related compounds have shown potent antiparkinsonian activity in vivo. For example, Prottremin ((1R,2R,6S)-3-methyl-6-(prop-1-en-2-yl)cyclohex-3-ene-1,2-diol) exhibited activity in models of Parkinson’s disease on mice and rats .
Anti-Tubercular Activity
Polymer Flooding in Heavy Oil Fields
Scientific Thinking and Research Skills Development
Skeletal Editing of Organic Molecules
X-Ray Powder Diffraction (XRD)
Antiparkinsonian Activity
properties
IUPAC Name |
2-[6-(4-prop-2-ynylpiperazin-1-yl)pyrazin-2-yl]oxyethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O2/c1-2-3-16-4-6-17(7-5-16)12-10-14-11-13(15-12)19-9-8-18/h1,10-11,18H,3-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVFVIOTWLYVAJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1CCN(CC1)C2=CN=CC(=N2)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[6-(4-Prop-2-ynylpiperazin-1-yl)pyrazin-2-yl]oxyethanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.